(4-Chloro-3-formyl-benzyl)-ethyl-carbamic acid tert-butyl ester

• Molecular Formula: C15H20ClNO3
• Molecular Weight: 297.78 g/mol
• IUPAC Name: tert-butyl N-[(4-chloro-3-formylphenyl)methyl]-N-ethylcarbamate
• InChI: InChI=1S/C15H20ClNO3/c1-5-17(14(19)20-15(2,3)4)9-11-6-7-13(16)12(8-11)10-18/h6-8,10H,5,9H2,1-4H3
• InChI Key: HBKYBUVBEBPXEC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC(=C(C=C1)Cl)C=O)C(=O)OC(C)(C)C

Description

(4-Chloro-3-formyl-benzyl)-ethyl-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H20ClNO3 and its molecular weight is 297.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

MnO2 (475 mg, 4.92 mmol) was added to a sol. of (4-chloro-3-hydroxymethyl-benzyl)-ethyl-carbamic acid tert-butyl ester (295 mg, 0.984 mmol) in CH3CN (20 mL). The mixture was stirred at rt for 5 h and MnO2 (475 mg, 0.984 mmol) was added again. The mixture was stirred for 1 h, and the mixture was filtered over Celite, and washed with CH3CN and CH2Cl2. Evaporation of the solvents under reduced pressure yielded the crude title compound (240 mg, 82%) that was used further without purification. LC-MS: tR=1.02 min.